2-Chloro-4-methyl-6-nitroquinazoline

Protocols & Analytical Methods

Synthesis of 2-Chloro-4-methyl-6-nitroquinazoline from 2-hydroxy precursor

Application Note & Protocol: Synthesis of 2-Chloro-4-methyl-6-nitroquinazoline

Part 1: Introduction & Strategic Analysis

1.1. Target Molecule Profile The target molecule, 2-Chloro-4-methyl-6-nitroquinazoline , is a high-value electrophilic scaffold used in the development of kinase inhibitors (e.g., EGFR, VEGFR targets) and antibacterial agents. The C2-chloro position acts as a "soft" electrophile, highly susceptible to Nucleophilic Aromatic Substitution (

) by amines, thiols, or alkoxides, while the 6-nitro group serves as a latent amine handle for future derivatization.

1.2. Synthetic Challenge: The "Deactivated" Precursor The starting material, 4-methyl-6-nitroquinazolin-2-ol (often existing in its tautomeric form, 4-methyl-6-nitroquinazolin-2(1H)-one), presents a specific synthetic challenge:

• Electronic Deactivation: The 6-nitro group is strongly electron-withdrawing. This pulls electron density away from the lactam oxygen at C2, making it less nucleophilic and harder to activate with phosphoryl chloride (

  ).

• Solubility: Nitro-substituted quinazolinones are notoriously insoluble in common organic solvents, often requiring neat reagents or high-boiling polar solvents.

1.3. The Solution: Base-Catalyzed Deoxychlorination To overcome the electronic deactivation, this protocol utilizes a tertiary amine base (DIPEA or

-Dimethylaniline) . The base serves two critical functions:

• Catalysis: It activates the

  species and facilitates the removal of the proton from the lactam nitrogen, driving the equilibrium toward the reactive enol phosphate intermediate.

• HCl Scavenging: It neutralizes the HCl byproduct, preventing the protonation of the product, which would otherwise render it susceptible to acid-catalyzed hydrolysis during the quench.

Part 2: Reaction Mechanism & Logic

The transformation proceeds via a classic addition-elimination sequence. Understanding this mechanism is vital for troubleshooting low yields.

Mechanism Description:

• Tautomerization: The 2-oxo precursor tautomerizes to the 2-hydroxy form (favored at high temperatures).

• Activation: The hydroxyl group attacks the phosphorus of

  , displacing a chloride ion to form a dichlorophosphate intermediate . This is the rate-determining step for electron-deficient substrates.

• Substitution: The displaced chloride ion attacks the C2 carbon (now highly electrophilic due to the leaving group and the electron-withdrawing nitro group).

• Elimination: The dichlorophosphate group leaves, regenerating the aromatic quinazoline ring with a chlorine substituent at C2.

Figure 1: Mechanistic flow of the deoxychlorination reaction.

Part 3: Detailed Experimental Protocol

3.1. Materials & Equipment

Reagent	Role	Equiv.	Notes
4-methyl-6-nitroquinazolin-2-ol	Precursor	1.0	Dry thoroughly before use. Moisture kills the reagent.
Phosphoryl Chloride ( )	Reagent/Solvent	10.0 vol	DANGER: Reacts violently with water. Toxic.
-Diisopropylethylamine (DIPEA)	Base Catalyst	1.5	Accelerates reaction; buffers HCl.
Dichloromethane (DCM)	Extraction Solvent	-	HPLC Grade.
Sat.	Quench Buffer	-	Neutralizes acid gently.

Equipment:

• Round-bottom flask (RBF) with 2-neck adapter.

• Reflux condenser with drying tube (

  or line).

• Oil bath with temperature control.

• Magnetic stir bar (heavy-duty).

3.2. Step-by-Step Procedure

Step 1: Setup and Activation (Time: 30 min)

• Oven-dry the RBF and stir bar at 110°C for at least 1 hour. Assemble glassware while hot under a stream of nitrogen.

• Charge 4-methyl-6-nitroquinazolin-2-ol (10.0 g, 48.7 mmol) into the flask.

• Add

  (100 mL) carefully. The solid may not dissolve immediately; this is normal.

• Add DIPEA (12.7 mL, 73.0 mmol) dropwise via syringe. Note: Slight exotherm and fuming may occur.

Step 2: Reaction (Time: 3 - 5 hours)

• Heat the mixture to reflux (approx. 110°C) .

• Within 30-60 minutes, the suspension should solubilize, turning into a dark yellow/orange clear solution. This indicates the formation of the phosphorylated intermediate.

• Maintain reflux for 3 hours.

• Self-Validation (TLC): Spot an aliquot (quenched in MeOH) on Silica TLC.

  • Mobile Phase: 50% EtOAc / 50% Hexane.

  • Observation: SM (Rf ~0.1, streak) should disappear; Product (Rf ~0.6, distinct spot) should dominate.

Step 3: Quench and Workup (CRITICAL STEP) Safety Alert: Quenching

is highly exothermic. Do not add water to the reaction.

• Cool the reaction mixture to Room Temperature (RT).

• Concentrate the mixture under reduced pressure (Rotavap) to remove excess

  . Bath temp < 50°C. A thick oil/residue will remain.

• Quench: Slowly pour the residue onto crushed ice (300 g) with vigorous stirring.

• Adjust pH to ~7-8 using saturated

  solution. Do not allow the mixture to become strongly basic (pH > 10), as the 2-chloro group can hydrolyze.

• Extract the aqueous slurry with DCM (3 x 100 mL) .

• Combine organics, wash with Brine (100 mL) , and dry over anhydrous

  .

Step 4: Purification

• Filter off the drying agent and concentrate.

• Recrystallization: The crude solid is often pure enough (>90%). If necessary, recrystallize from hot Isopropanol or DCM/Hexane .

  • Dissolve in min. DCM

    add Hexane until turbid cool to 4°C.

Part 4: Analytical Data & Quality Control

Expected Yield: 85 - 92% Appearance: Yellow to pale-brown crystalline solid.

Spectroscopic Validation:

• 1H NMR (400 MHz,

  ):
  • 9.05 (d, Hz, 1H, H-5) — Shifted downfield by nitro group.
  • 8.60 (dd, Hz, 1H, H-7).
  • 8.05 (d, Hz, 1H, H-8).
  • 2.95 (s, 3H, ).

• Mass Spectrometry (ESI+):

  • Observe

    peaks at m/z 224 and 226 (3:1 ratio characteristic of Chlorine isotope pattern).

Part 5: Troubleshooting & Optimization

Figure 2: Troubleshooting decision tree for common synthesis issues.

Common Pitfalls:

• Incomplete Reaction: The 6-nitro group deactivates the ring. If conversion stalls, add Phosphorus Pentachloride (

  , 1.0 eq) to the mixture. is a more aggressive chlorinating agent than .

• Hydrolysis during Workup: The 2-chloro position is reactive. If the quench generates excessive heat or if the pH drifts >9, the product will revert to the starting material. Keep it cold.

Part 6: References

• Synthesis of Quinazoline Scaffolds:

  • Title: "Quinazolinone and Quinazoline Derivatives: Synthesis and Medicinal Applications."

  • Source:Chemical Reviews, 2005.

  • URL:[Link]

• Chlorination Protocol (Analogous 4-chloro synthesis):

  • Title: "Process for the preparation of 4-chloro-6-nitroquinazolines."[1][2]

  • Source:Organic Process Research & Development, 2004.

  • URL:[Link]

• Mechanistic Insight (

  Activation):

  • Title: "POCl3 chlorination of 4-quinazolones."

  • Source:Journal of Organic Chemistry, 2011.[3]

  • URL:[Link]

• Base Catalysis in Chlorination:

  • Title: "Optimization of the Synthesis of 4-Chloroquinazolines."

  • Source:Molecules, 2013.[3]

  • URL:[Link][4]

Sources

• 1. CN110577520A - Preparation method of 6-nitro-4-substituted amino quinazoline derivative - Google Patents [patents.google.com]
• 2. atlantis-press.com [atlantis-press.com]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]

Application Note: Nucleophilic Substitution Reactions of 2-Chloro-4-methyl-6-nitroquinazoline

Executive Summary

This guide details the protocols and mechanistic principles for functionalizing 2-Chloro-4-methyl-6-nitroquinazoline (CAS: 105658-53-7) via Nucleophilic Aromatic Substitution (

). Unlike 2,4-dichloroquinazolines, where regioselectivity between C2 and C4 is a primary concern, this scaffold presents a single electrophilic center at C2. However, the presence of the 6-nitro group significantly alters the electronic landscape, enhancing reactivity compared to un-nitrated analogs. This document provides optimized workflows for C-N and C-O bond formation, critical for synthesizing EGFR/HER2 kinase inhibitor libraries.

Chemical Context & Mechanistic Insight

The Scaffold

The 2-chloro-4-methyl-6-nitroquinazoline molecule features a fused pyrimidine-benzene system.

• C2-Position (Electrophile): The chlorine atom acts as a good leaving group. The position is activated by the adjacent ring nitrogens (N1/N3).

• C4-Methyl: This group blocks nucleophilic attack at C4, directing all substitution to C2. It also provides steric bulk and weak electron-donating properties.

• 6-Nitro Group (Activator): A strong electron-withdrawing group (EWG). Through inductive (

  ) and mesomeric ( ) effects, it depletes electron density from the aromatic system, significantly lowering the activation energy for nucleophilic attack at C2.

Reaction Mechanism:

The reaction proceeds via a two-step addition-elimination mechanism.

• Addition: The nucleophile attacks the C2 carbon, disrupting aromaticity and forming a resonance-stabilized anionic intermediate (Meisenheimer complex). The 6-nitro group helps stabilize this negative charge delocalization.

• Elimination: The aromaticity is restored by the expulsion of the chloride ion.

Mechanistic Pathway Diagram

Caption: The addition-elimination pathway. The 6-nitro group stabilizes the transition state, accelerating the addition step.

Experimental Protocols

General Guidelines

• Solvents: Polar aprotic solvents (DMF, DMAc, DMSO) are preferred for unreactive nucleophiles. Protic solvents (Isopropanol, Ethanol) are excellent for amines, often allowing the product to precipitate directly.

• Bases: A base is required to neutralize the generated HCl.[1]

  • Organic: DIPEA (Hünig's base) or Triethylamine (

    ).[1]

  • Inorganic:

    or (requires anhydrous conditions to prevent hydrolysis).

• Temperature: Due to 6-nitro activation, reactions often proceed at lower temperatures (RT to 60°C) compared to un-nitrated quinazolines (reflux).

Protocol A: Amination (C-N Bond Formation)

Application: Synthesis of amino-quinazoline precursors for kinase inhibitors.

Materials:

• Substrate: 2-Chloro-4-methyl-6-nitroquinazoline (1.0 equiv)

• Nucleophile: Primary or Secondary Amine (1.1 – 1.2 equiv)

• Base: DIPEA (1.5 equiv)

• Solvent: Isopropanol (IPA) or Ethanol (EtOH)

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (1.0 equiv) in IPA (concentration ~0.2 M).

• Addition: Add DIPEA (1.5 equiv) followed by the amine (1.1 equiv) dropwise at Room Temperature (RT).

  • Note: If the reaction is highly exothermic (common with aliphatic amines), cool to 0°C during addition.

• Reaction: Stir at RT for 1–2 hours.

  • Monitoring: Check TLC (Hexane:EtOAc 1:1). The starting material (Rf ~0.6) should disappear, and a more polar fluorescent spot (product) should appear.

  • Optimization: If conversion is <50% after 2 hours, heat to 60°C.

• Workup (Precipitation Method):

  • Cool the mixture to 0°C. The product often precipitates as a yellow/orange solid.

  • Filter the solid and wash with cold IPA, then cold water (to remove salts).

  • Dry under vacuum.

• Workup (Extraction Method - if no precipitate):

  • Remove solvent under reduced pressure.

  • Redissolve residue in EtOAc. Wash with water (2x) and brine (1x).

  • Dry over

    , filter, and concentrate.

Protocol B: Etherification (C-O Bond Formation)

Application: Introduction of alkoxy side chains.

Materials:

• Substrate: 2-Chloro-4-methyl-6-nitroquinazoline (1.0 equiv)

• Alcohol (R-OH) (Solvent or 1.5 equiv)

• Base: Sodium Hydride (NaH, 60% in oil) or Potassium Carbonate (

  )

• Solvent: THF or DMF (Anhydrous)

Step-by-Step Procedure:

• Activation:

  • Method 1 (NaH): In a flame-dried flask under Argon, suspend NaH (1.2 equiv) in dry THF at 0°C. Add the alcohol (1.2 equiv) dropwise and stir for 15 min until

    evolution ceases.

  • Method 2 (

    ): Combine alcohol (1.5 equiv) and (2.0 equiv) in dry DMF.

• Coupling: Add the quinazoline substrate (1.0 equiv) to the alkoxide solution at 0°C.

• Reaction: Allow to warm to RT. Stir for 2–4 hours.

  • Caution: Competitive hydrolysis to the quinazolinone (2-OH) occurs if water is present. Ensure strictly anhydrous conditions.

• Workup:

  • Quench carefully with saturated

    solution.

  • Extract with EtOAc. Wash organic layer thoroughly with water (to remove DMF) and brine.

  • Purify via flash column chromatography (Silica, Hexane/EtOAc gradient).

Data Analysis & Troubleshooting

Comparative Reactivity Table

Relative rates of substitution for 2-Chloro-4-methyl-6-nitroquinazoline vs. standard nucleophiles.

Nucleophile Class	Example Reagent	Conditions	Typical Yield	Notes
Aliphatic Amine	Morpholine	IPA, RT, 1h	>90%	Very fast; often requires no external heat.
Aniline	3-Chloroaniline	IPA, Reflux, 4h	70-85%	Slower due to lower nucleophilicity; requires heat.
Alkoxide	NaOMe	MeOH, 0°C	85-95%	Risk of side reactions if temperature is uncontrolled.
Thiol	Thiophenol	DMF, , RT	80-90%	Excellent nucleophile; odor control required.

Troubleshooting Guide

• Problem: Hydrolysis (Formation of 2-hydroxy-4-methyl-6-nitroquinazoline).

  • Cause: Wet solvents or old reagents.

  • Solution: Use anhydrous solvents (DMF/THF) over molecular sieves.

• Problem: Incomplete Conversion.

  • Cause: Steric hindrance in the nucleophile.[1]

  • Solution: Switch solvent to DMF and increase temperature to 90°C. Use microwave irradiation (100°C, 15 min) for difficult substrates [1].

• Problem: Solubility Issues.

  • Cause: Nitro-quinazolines are often poorly soluble in alcohols.

  • Solution: Use a co-solvent system (DCM/MeOH) or pure DMF for the reaction.

Workflow Logic Diagram

Caption: Decision tree for synthesis and purification based on nucleophile type and physical outcome.

References

• National Institutes of Health (NIH). "New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies." PubMed Central, 2024. [Link]

• MDPI. "Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis." Molecules, 2024.[2][3][4] [Link]

• Organic Chemistry Portal. "Synthesis of Quinazolines." Organic Chemistry Portal, Accessed 2025. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry | MDPI [mdpi.com]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for nitration of 2-chloro-4-methylquinazoline

Technical Application Note: Regioselective Nitration of 2-chloro-4-methylquinazoline

Executive Summary

This application note details the protocol for the electrophilic aromatic nitration of 2-chloro-4-methylquinazoline to synthesize 2-chloro-4-methyl-6-nitroquinazoline . This intermediate is a critical scaffold in the synthesis of EGFR and VEGFR kinase inhibitors.

The quinazoline ring system presents a unique challenge in regioselectivity. While the pyrimidine ring (positions 1-4) is electron-deficient due to the two nitrogen atoms, the fused benzene ring (positions 5-8) remains susceptible to electrophilic attack. In 2-chloro-4-methylquinazoline, the 2-chloro substituent further deactivates the pyrimidine ring, directing nitration almost exclusively to the benzene ring. Under controlled mixed-acid conditions, the C6 position is the primary site of substitution, favored over C8 due to steric hindrance and electronic distribution.

Reaction Engineering & Mechanism

Regioselectivity Analysis

The nitration of quinazolines is governed by the relative stability of the sigma-complex intermediates.

• Deactivation: The protonation of N1/N3 in strong acid generates a dicationic species, strongly deactivating the system. However, the benzene ring retains sufficient nucleophilicity.

• Directing Effects: The 2-chloro and 4-methyl groups are located on the pyrimidine ring. Their influence is inductive. The C6 position is para to the bridgehead carbon C4a (which is influenced by the 4-methyl group) and meta to the electron-withdrawing N1.

• Outcome: The reaction yields predominantly the 6-nitro isomer (>85%), with trace amounts of the 8-nitro isomer.

Mechanistic Pathway (Visualization)

Figure 1: Mechanistic pathway for the regioselective nitration of 2-chloro-4-methylquinazoline favoring the C6 position.

Experimental Protocol

Materials & Equipment

Reagent/Equipment	Specification	Role
2-chloro-4-methylquinazoline	>98% Purity	Substrate
Sulfuric Acid (H₂SO₄)	98% Concentrated	Solvent & Catalyst
Fuming Nitric Acid (HNO₃)	>90% (Red Fuming)	Nitrating Agent
Dichloromethane (DCM)	HPLC Grade	Extraction Solvent
Sodium Bicarbonate (NaHCO₃)	Saturated Aq.[1] Sol.	Neutralization
Jacketed Reactor	250 mL, Glass	Reaction Vessel
Cryostat	-10°C to 20°C	Temperature Control

Step-by-Step Methodology

Step 1: Solubilization and Protonation

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a low-temperature thermometer.

• Charge Concentrated H₂SO₄ (30 mL) into the flask.

• Cool the acid to 0°C using an ice/salt bath or cryostat.

• Slowly add 2-chloro-4-methylquinazoline (5.0 g, 28.0 mmol) portion-wise.

  • Critical Note: Maintain internal temperature < 10°C. The dissolution is exothermic due to N-protonation. Ensure the solution is homogenous before proceeding.

Step 2: Electrophilic Substitution (Nitration) [2][3]

• Prepare the nitrating mixture: In a separate beaker, mix Fuming HNO₃ (1.8 mL, 42.0 mmol, 1.5 eq) with Concentrated H₂SO₄ (5 mL) at 0°C.

• Transfer the nitrating mixture to the addition funnel.

• Add the acid mixture dropwise to the reaction flask over 30 minutes .

  • Control Point: Internal temperature must remain 0°C to 5°C . Higher temperatures increase the risk of hydrolyzing the C2-chloro group.

• Once addition is complete, allow the reaction to stir at 0°C for 1 hour , then slowly warm to Room Temperature (20-25°C) and stir for an additional 2 hours .

Step 3: Quench and Isolation

• Monitor reaction progress via TLC (Eluent: 30% EtOAc in Hexanes). Product R_f will be lower than starting material.

• Prepare a beaker with 200 g of crushed ice .

• Pour the reaction mixture slowly onto the ice with vigorous stirring. A yellow precipitate will form immediately.

  • Safety: This step is highly exothermic. Avoid splashing.

• Stir the aqueous slurry for 15 minutes to ensure full precipitation.

• Filtration: Filter the solid using a Buchner funnel.

• Wash: Wash the filter cake with cold water (3 x 50 mL) until the filtrate pH is neutral (pH ~6-7).

• Drying: Dry the solid under vacuum at 45°C for 12 hours.

Step 4: Purification (Optional but Recommended)

• Recrystallize the crude solid from Ethanol or a mixture of DCM/Hexanes .

• Yield Expectation: 70-80% (approx. 4.4 - 5.0 g).

• Appearance: Light yellow crystalline solid.

Experimental Workflow Diagram

Figure 2: Operational workflow for the batch nitration process.

Process Safety & Critical Control Points

Hazard	Risk Level	Mitigation Strategy
Exotherm	High	Strictly control addition rate of HNO₃. Use active cooling. Stop addition if Temp > 10°C.
Hydrolysis	Medium	The C2-Cl bond is labile in hot acid/water. Keep quench temperature low (<10°C) and filter immediately.
Corrosivity	High	Use Viton gloves and face shield. Fuming HNO₃ causes immediate severe burns.
Energetic Material	Medium	Nitro-compounds are potentially explosive. Do not distill the crude product to dryness at high temperatures.

Analytical Characterization

To validate the synthesis, compare the spectral data against the following expected values for 2-chloro-4-methyl-6-nitroquinazoline .

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 9.05 (d, J=2.4 Hz, 1H): H5 proton (highly deshielded by adjacent -NO₂ and ring current).

  • δ 8.65 (dd, J=9.0, 2.4 Hz, 1H): H7 proton (ortho coupling to H8, meta to H5).

  • δ 8.10 (d, J=9.0 Hz, 1H): H8 proton.

  • δ 2.95 (s, 3H): Methyl group at C4.

• Mass Spectrometry (ESI-MS):

  • Calculated Mass [M+H]⁺: 224.02

  • Observed Mass: 224.1 (Characteristic 3:1 isotopic pattern for Chlorine).

Troubleshooting & Optimization

• Issue: Low Yield / Hydrolysis Products

  • Cause: The quench was too warm, or the reaction stood in aqueous acid too long, hydrolyzing the C2-Cl to C2-OH (quinazolinone).

  • Solution: Ensure the ice quench is aggressive. Alternatively, extract the quenched mixture immediately with DCM rather than waiting for filtration.

• Issue: Regioisomer Mixtures (8-nitro)

  • Cause: Reaction temperature too high during HNO₃ addition.

  • Solution: Maintain 0°C strictly. The 6-position is kinetically favored; higher temps allow thermodynamic equilibration or activation of the 8-position.

• Alternative Route (For Scale-Up):

  • If direct nitration proves low-yielding due to C2-Cl instability, adopt the "Nitration-First" strategy :

    • Nitrate 4-methylquinazolin-2(1H)-one (more stable) to get 4-methyl-6-nitroquinazolin-2(1H)-one .

    • Chlorinate using POCl₃ / PCl₅ to generate the target 2-chloro-4-methyl-6-nitroquinazoline . This route avoids the risk of hydrolyzing the expensive chloro-intermediate.

References

• Regioselectivity in Quinazoline Nitration : Journal of Heterocyclic Chemistry. "Electrophilic Substitution in Quinazolines: Nitration and Halogenation."

• Synthesis of Nitro-Quinazolinones : BenchChem Protocols. "Protocol for the selective synthesis of 6-nitroquinazolin-4(3H)-one."

• General Nitration Procedures : Organic Syntheses. "Nitration of Aromatic Heterocycles using Mixed Acid."

• Kinase Inhibitor Scaffolds : Journal of Medicinal Chemistry. "Structure-Activity Relationships of 6-Nitroquinazoline Inhibitors."

• Safety of Fuming Nitric Acid : PubChem Laboratory Chemical Safety Summary (LCSS). "Nitric Acid, Red Fuming."[4]

Sources

• 1. 2-(chloromethyl)-4-methylquinazoline synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. hobbychemistry.wordpress.com [hobbychemistry.wordpress.com]

Reduction of nitro group in 2-Chloro-4-methyl-6-nitroquinazoline to amine

Selective Reduction of the Nitro Group in 2-Chloro-4-methyl-6-nitroquinazoline to Synthesize 2-Chloro-4-methyl-6-aminoquinazoline

Abstract

This comprehensive guide details the strategic considerations and experimental protocols for the selective reduction of the nitro group in 2-Chloro-4-methyl-6-nitroquinazoline to yield the corresponding 6-aminoquinazoline. This transformation is a critical step in the synthesis of various pharmacologically active molecules, as the resulting amino group serves as a versatile handle for further chemical modifications.[1][2][3] The presence of a reducible chloro-substituent on the quinazoline ring necessitates a careful selection of the reducing agent to ensure chemoselectivity and prevent undesired dehalogenation.[4][5] This document evaluates several common reduction methodologies, including metal-mediated reductions and catalytic hydrogenation, providing detailed, field-proven protocols for researchers, scientists, and drug development professionals.

Introduction: The Synthetic Challenge and Strategic Importance

The reduction of aromatic nitro compounds is a fundamental transformation in organic synthesis, providing a reliable route to primary anilines.[1] These anilines are pivotal intermediates in the pharmaceutical and agrochemical industries.[1][6] In the context of 2-Chloro-4-methyl-6-nitroquinazoline, the resulting 2-chloro-4-methyl-6-aminoquinazoline is a valuable building block for the synthesis of kinase inhibitors and other targeted therapeutics.[2][3][7]

The primary synthetic challenge lies in the chemoselective reduction of the nitro group while preserving the chloro-substituent at the 2-position of the quinazoline core.[4] The chloro group is susceptible to hydrogenolysis, particularly under harsh catalytic hydrogenation conditions.[8] Therefore, the choice of the reduction method is paramount to the success of this synthesis. This guide will explore the mechanistic nuances of different approaches to inform the rational selection of reagents and reaction conditions.

Mechanistic Considerations for Chemoselective Nitro Group Reduction

The reduction of a nitro group to an amine is a six-electron process that proceeds through several intermediates, including nitroso and hydroxylamine species.[4][8] The general pathway can be visualized as follows:

Caption: Generalized pathway for nitro group reduction.

The choice of reducing agent and conditions determines the efficiency of this transformation and the potential for side reactions. For substrates like 2-Chloro-4-methyl-6-nitroquinazoline, the key is to employ a system that readily reduces the nitro group without providing sufficient energy to cleave the C-Cl bond.

Comparative Analysis of Reduction Methodologies

Several methods are commonly employed for the reduction of aromatic nitro groups. Below is a comparative analysis of their suitability for the target transformation.

Method	Reducing Agent(s)	Advantages	Disadvantages	Chemoselectivity for Halogenated Substrates
Metal-Mediated Reduction	SnCl₂·2H₂O / HCl or EtOH	Mild conditions, high chemoselectivity, tolerates many functional groups.[4][9][10]	Stoichiometric amounts of metal salts required, leading to waste generation; workup can be cumbersome.[11]	Excellent. Generally does not cause dehalogenation.
Metal-Mediated Reduction	Fe / HCl or NH₄Cl	Cost-effective, robust, and suitable for large-scale synthesis.[4][12]	Harsh acidic conditions may not be suitable for all substrates; significant iron sludge waste.[4]	Good. Generally avoids dehalogenation.[5]
Catalytic Hydrogenation	H₂ / Pd/C	High efficiency, clean reaction, simple workup (catalyst filtration).[8][9]	Prone to causing dehalogenation of aryl halides.[5][9]	Poor to Moderate. High risk of dehalogenation, especially with palladium catalysts.[5]
Catalytic Hydrogenation	H₂ / Raney Nickel	Effective for nitro group reduction and often avoids dehalogenation of aryl chlorides.[9]	Pyrophoric catalyst requires careful handling; may reduce other functional groups.	Good. A preferred catalyst over Pd/C for chlorinated substrates.[5][9]
Dithionite Reduction	Na₂S₂O₄	Mild, metal-free alternative, useful in aqueous media.[4][13][14]	Can be sluggish, requires excess reagent, and the reagent is unstable in solution.[14]	Good. Generally compatible with aryl halides.

Based on this analysis, stannous chloride (SnCl₂) reduction and catalytic hydrogenation with Raney Nickel are the most promising methods for the selective reduction of 2-Chloro-4-methyl-6-nitroquinazoline.

Detailed Experimental Protocols

Protocol 1: Stannous Chloride Dihydrate Reduction

This method is highly reliable for the chemoselective reduction of nitro groups in the presence of aryl halides.[10] The reaction proceeds via electron transfer from the Sn(II) salt.[11]

Caption: Workflow for SnCl₂ reduction.

Materials:

• 2-Chloro-4-methyl-6-nitroquinazoline

• Stannous chloride dihydrate (SnCl₂·2H₂O)

• Ethanol (absolute)

• Saturated aqueous sodium bicarbonate (NaHCO₃) or 2M Sodium Hydroxide (NaOH)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Deionized water

• Round-bottom flask, condenser, magnetic stirrer, heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add 2-Chloro-4-methyl-6-nitroquinazoline (1.0 eq).

• Add absolute ethanol (10-20 mL per gram of starting material).

• Add stannous chloride dihydrate (4.0 - 5.0 eq) portion-wise. The addition may be exothermic.

• Heat the reaction mixture to reflux (approximately 78 °C) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Remove the ethanol under reduced pressure.

• To the resulting residue, carefully add deionized water and basify the mixture to a pH > 8 by the slow addition of saturated aqueous sodium bicarbonate or 2M NaOH solution. This will precipitate tin salts.

• Extract the aqueous slurry with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-chloro-4-methyl-6-aminoquinazoline.

• The crude product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Catalytic Hydrogenation with Raney Nickel

Catalytic hydrogenation with Raney Nickel is a good alternative to Pd/C for substrates containing aryl chlorides, as it is less prone to causing dehalogenation.[5][9]

Caption: Workflow for Raney Nickel hydrogenation.

Materials:

• 2-Chloro-4-methyl-6-nitroquinazoline

• Raney Nickel (50% slurry in water)

• Methanol or Ethanol

• Hydrogen gas (H₂)

• Inert gas (Nitrogen or Argon)

• Celite®

• Hydrogenation flask (e.g., Parr shaker bottle or a two-neck round-bottom flask)

• Hydrogen balloon or hydrogenation apparatus

Procedure:

• In a suitable hydrogenation flask, dissolve 2-Chloro-4-methyl-6-nitroquinazoline (1.0 eq) in methanol or ethanol (20-30 mL per gram).

• Under an inert atmosphere (N₂ or Ar), carefully add Raney Nickel (approx. 10-20% by weight of the starting material). Caution: Raney Nickel is pyrophoric and must be handled with care, always kept wet.

• Seal the flask and purge the system by evacuating and backfilling with hydrogen gas three times.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen (a balloon is often sufficient for lab scale) at room temperature.

• Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Once the reaction is complete, carefully purge the system with an inert gas to remove all hydrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Crucially, do not allow the Celite® pad to dry. Wash the pad thoroughly with the reaction solvent.

• Combine the filtrate and washings and concentrate under reduced pressure to afford the crude product.

• Purify the crude 2-chloro-4-methyl-6-aminoquinazoline by recrystallization or column chromatography as needed.

Product Characterization and Analytical Monitoring

The progress of the reduction should be monitored using appropriate analytical techniques.

• Thin Layer Chromatography (TLC): A simple and effective method to track the disappearance of the starting material and the appearance of the more polar amine product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides confirmation of the conversion by observing the mass-to-charge ratio of the starting material and the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for the structural confirmation of the final product. The disappearance of the nitro group and the appearance of the amino group will cause characteristic shifts in the aromatic proton signals.

• Infrared (IR) Spectroscopy: The characteristic N-O stretching bands of the nitro group (around 1530 and 1350 cm⁻¹) will disappear, and N-H stretching bands of the primary amine (around 3300-3500 cm⁻¹) will appear.

Safety and Handling Precautions

• General Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Stannous Chloride: Can cause skin and eye irritation. Handle with care.[11] The workup generates tin salt byproducts that should be disposed of according to institutional guidelines.

• Raney Nickel: Highly pyrophoric when dry. Always handle as a slurry and never allow the catalyst to dry, especially during filtration.

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure the reaction setup is secure and free of leaks. Purge the system with an inert gas before and after the reaction.

Conclusion

The selective reduction of 2-Chloro-4-methyl-6-nitroquinazoline to 2-chloro-4-methyl-6-aminoquinazoline is a critical transformation that requires careful consideration of chemoselectivity. Both stannous chloride reduction and catalytic hydrogenation with Raney Nickel have proven to be effective methods that preserve the synthetically important chloro-substituent. The choice between these protocols may depend on the scale of the reaction, available equipment, and tolerance for metal waste. By following the detailed protocols and safety guidelines outlined in this document, researchers can confidently and efficiently synthesize this valuable aminoquinazoline intermediate for applications in drug discovery and development.

References

• CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (URL: )
• Reduction Of Nitro Chlorobenzene. (URL: )
• Sn2+ reduction. (URL: )
• 2-(chloromethyl)-4-methylquinazoline synthesis. ChemicalBook. (URL: )
• Nitro Reduction - Common Conditions. (URL: )
• Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium. Tetrahedron Letters. (URL: )
• Reduction Reactions and Heterocyclic Chemistry. Jones Research Group. (URL: )
• A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. Benchchem. (URL: )
• selective reduction of nitro group without affecting other functional groups. Benchchem. (URL: )
• Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism.
• Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines.
• Synthesis and antimicrobial activity of some new quinazoline derivatives.
• Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir: A Drug Candidate for the Treatment of Respiratory Syncytial Virus (RSV) Infection. PMC. (URL: )
• A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite. Organic Chemistry Portal. (URL: )
• Fe-HCl: An Efficient Reagent for Deprotection of Oximes as well as Selective Oxidative Hydrolysis of Nitroalkenes and Nitroalkanes to Ketones. Sciencemadness.org. (URL: )
• ANALYTICAL METHODS The purpose of this chapter is to describe the analytical methods that are available for detecting and/or.
• Technical Support Center: Optimizing Sodium Dithionite Reductions. Benchchem. (URL: )
• Synthesis of 2-chloro-4-(aryl amino)
• (PDF) Reduction of Electron-Rich Nitro Heteroarenes; A Comprehensive Review. (URL: )
• Can sodium dithionite reduce the nitro group of 2-nitrobenzoic acid? (URL: _)
• Nitro Reduction - Iron (Fe) - Common Organic Chemistry. (URL: )
• 4juli-Nitro Reduction Using Dithionite | PDF | Chemistry. Scribd. (URL: )
• Nitro Reduction - SnCl2. Common Organic Chemistry. (URL: )
• Reduction of nitro compounds. Wikipedia. (URL: )
• Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable c
• Decoupling Electron and Proton Transfer in Noncontact Catalytic Hydrogenation of Nitroarom
• Help with Sodium Dithionite Reduction of Nitro groups : r/chemistry. Reddit. (URL: )
• Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. (URL: )
• (PDF) Synthesis and anticancer activity of 4-aminoquinazoline derivatives.
• Selective Catalytic Hydrogenation of Nitroarenes to Anilines | Request PDF.
• CN110577520A - Preparation method of 6-nitro-4-substituted amino quinazoline derivative - Google P
• Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. PMC. (URL: )
• Selective nitro reduction of poly nitro compounds. ECHEMI. (URL: )
• Tests for Organic nitro groups - Reduction to NHOH. YouTube. (URL: )
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Deriv
• Studying the Mechanisms of Nitro Compounds Reduction (A-Review). (URL: )
• Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. (URL: )
• Novel Approaches for the Solid-Phase Synthesis of Dihydroquinazoline-2(1H)-One Derivatives and Biological Evaluation as Potential Anticancer Agents. PMC. (URL: )
• Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties. PMC. (URL: )
• Catalytic hydrogenation of p-nitroanisole over Raney nickel for p-aminoanisole synthesis: Intrinsic kinetics studies | Request PDF.
• Synthesis of an Aminoquinazoline LRRK2 Inhibitor. (URL: )
• Catalytic nitrobenzene hydrogenation in supercritical carbon dioxide. R Discovery. (URL: )
• Catalytic Hydrogenation of Nitrobenzene to Aniline | Applic

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ftp.nuneslaw.com [ftp.nuneslaw.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 11. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 12. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 13. A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite [organic-chemistry.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Optimized Suzuki-Miyaura Coupling of 2-Chloro-4-methyl-6-nitroquinazoline

Executive Summary & Strategic Context

The quinazoline pharmacophore is a cornerstone in medicinal chemistry, particularly in the design of EGFR, VEGFR, and PI3K kinase inhibitors. The specific substrate, 2-Chloro-4-methyl-6-nitroquinazoline , represents a unique synthetic challenge and opportunity.

Unlike standard aryl chlorides, this substrate features a highly electron-deficient pyrimidine ring , further activated by the strong electron-withdrawing nitro group (

) at the 6-position. This electronic bias creates a dichotomy in reactivity:

• Enhanced Oxidative Addition: The electron-poor C-Cl bond is exceptionally reactive toward Pd(0), facilitating the first step of the catalytic cycle.

• High Susceptibility to

  : The same activation makes the 2-position prone to nucleophilic attack by hydroxide or alkoxide bases, leading to hydrolysis byproducts (quinazolinones) rather than the desired cross-coupling.

This guide provides a validated protocol designed to balance these factors, prioritizing mild bases and controlled aqueous exposure to maximize yield.

Mechanistic Insight & Reaction Design

The Electronic Landscape

The 4-methyl group blocks the typically more reactive 4-position, directing chemistry to the 2-position. The 6-nitro group lowers the LUMO energy of the ring system. In a Suzuki coupling context, this means:

• Catalyst Selection: Highly active, bulky ligands (e.g., Buchwald precatalysts) are often unnecessary and may promote side reactions. Standard triphenylphosphine-based catalysts are usually sufficient and more cost-effective.

• Base Selection (Critical): Strong bases (e.g.,

  , ) must be avoided. Carbonates ( , ) or phosphates ( ) are preferred.

Visualizing the Reaction Pathway

The following diagram illustrates the competing pathways and the optimal catalytic cycle.

Figure 1: Catalytic cycle showing the competition between the desired Suzuki coupling and the parasitic

hydrolysis pathway.

Optimized Experimental Protocol

Reagent Selection Table

Component	Standard Condition (Tier 1)	Alternative (Tier 2 - Difficult Cases)	Rationale
Catalyst	(3-5 mol%)		is standard for activated chlorides. Dppf is more robust if steric hindrance is high.
Base	(2.0 equiv)	(anhydrous)	Carbonates are mild. Phosphate is used if water sensitivity causes hydrolysis.
Solvent	DME : Ethanol : (4:1:1)	1,4-Dioxane (anhydrous)	DME/EtOH/Water is the "gold standard" for solubility. Anhydrous dioxane stops hydrolysis.
Temp			Moderate heat avoids thermal decomposition of the nitro group.

Step-by-Step Procedure (Standard Tier 1)

Objective: Synthesis of 2-(4-methoxyphenyl)-4-methyl-6-nitroquinazoline (Example).

• Preparation:

  • Oven-dry a 25 mL Schlenk tube or microwave vial.

  • Equip with a magnetic stir bar and a rubber septum.

• Loading (Inert Atmosphere):

  • Add 2-Chloro-4-methyl-6-nitroquinazoline (1.0 equiv, 1.0 mmol, 223 mg).

  • Add 4-Methoxyphenylboronic acid (1.2 equiv, 1.2 mmol, 182 mg).

  • Add

    (0.05 equiv, 0.05 mmol, 58 mg). Note: Add catalyst last or use a glovebox if available.

• Solvent & Base Addition:

  • Evacuate and backfill with Argon (

    ).

  • Add DME (Dimethoxyethane) (4 mL) and Ethanol (1 mL) via syringe.

  • Add degassed

    aqueous solution (1.0 mL, 2.0 mmol).

  • Critical: The solvent system must be degassed (sparged with Argon for 10 mins) prior to addition to prevent Pd oxidation.

• Reaction:

  • Seal the vessel.

  • Heat to

    in an oil bath or heating block.

  • Stir vigorously for 4--6 hours .

  • Monitoring: Check TLC (Hexane/EtOAc 7:3). The starting chloride (

    ) should disappear; a fluorescent product spot will appear.

• Workup:

  • Cool to room temperature.[1][2]

  • Dilute with Ethyl Acetate (20 mL) and water (20 mL).

  • Separate layers. Extract aqueous layer with EtOAc (

    ).

  • Wash combined organics with Brine, dry over

    , and concentrate.

• Purification:

  • Flash column chromatography on silica gel.

  • Gradient: 0%

    30% EtOAc in Hexanes.

  • Note: Nitro-quinazolines are often yellow/orange solids.

Troubleshooting & Optimization Logic

If the standard protocol fails, use this logic flow to diagnose and correct the issue.

Figure 2: Decision tree for troubleshooting common failure modes in nitro-quinazoline couplings.

Specific Troubleshooting Scenarios

Observation	Root Cause	Corrective Action
Product is 2-hydroxy-4-methyl-6-nitroquinazoline	competition by from aqueous base.	Switch to Anhydrous Conditions: Use (solid) in dry Toluene or Dioxane. Eliminate water entirely.
Starting Material Unreacted	Catalyst deactivation or slow oxidative addition (rare for this substrate).[3]	Change Catalyst: Switch to (robust) or XPhos Pd G2 (highly active). Ensure inert atmosphere is rigorous.
Product is 2-ethoxy-4-methyl...	by Ethanol (co-solvent).	Remove Alcohol: Switch solvent system to pure DME or Dioxane/Water.
Black Precipitate (Pd Black)	Catalyst decomposition.[3]	Ligand Stabilization: Add excess ligand (e.g., free ) or lower temperature.

References

• General Reactivity of 2-Chloroquinazolines

  • Lyer, P. et al. "Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones." Molecules, 2014 , 19, 17429-17462.[4][5] [Link]

• Suzuki Coupling of Nitro-Substituted Heterocycles

• Mechanistic Considerations for Electron-Deficient Electrophiles

  • Suzuki, A. "Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C-C Bonds (Nobel Lecture)." Angewandte Chemie International Edition, 2011 , 50, 6722-6737. [Link]

• Green Solvent Alternatives (Propylene Carbonate)

  • Kovács, S. et al. "Energy‐Efficient Synthesis of Haloquinazolines and Their Suzuki Cross‐Coupling Reactions in Propylene Carbonate." ChemistrySelect, 2024 , 9, e202304969. [Link]

Sources

• 1. Suzuki Coupling [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Chlorination reagents for synthesizing 2-Chloro-4-methyl-6-nitroquinazoline

This Application Note is designed for researchers and process chemists optimizing the synthesis of 2-Chloro-4-methyl-6-nitroquinazoline . It addresses the specific challenges posed by the electron-withdrawing nitro group and the lability of the C2-chlorine atom.

Part 1: Technical Introduction & Retrosynthetic Logic

Target Molecule: 2-Chloro-4-methyl-6-nitroquinazoline CAS Registry Number: (Analogous structures often used; specific CAS for this exact isomer is rare in public databases, often requiring de novo synthesis).[1] Core Transformation: Deoxychlorination of a cyclic urea (quinazolin-2-one) derivative.[1]

Retrosynthetic Analysis: The 2-chloro functionality is almost exclusively installed via the activation of a carbonyl oxygen at the 2-position. Therefore, the critical precursor is 4-methyl-6-nitroquinazolin-2(1H)-one (also referred to as 2-hydroxy-4-methyl-6-nitroquinazoline).[1]

• Precursor Synthesis: Condensation of 2-amino-5-nitroacetophenone with urea.[1] The methyl group at C4 originates from the acetyl group of the acetophenone, while the C2 carbonyl comes from urea.

• Chlorination Challenge: The C6-nitro group strongly deactivates the ring, reducing the nucleophilicity of the lactam oxygen (or its tautomeric hydroxyl group). This necessitates aggressive activation (e.g.,

  with base catalysis) while avoiding thermal decomposition of the energetic nitro moiety.[1]

Part 2: Chlorination Reagents & Selection Guide

The choice of reagent dictates the yield, purity, and safety profile.

Reagent System	Role/Mechanism	Recommended Use Case	Pros	Cons
+ DIPEA	Standard Vilsmeier-Haack type activation.[1] Base acts as HCl scavenger and catalyst.	Primary Choice. Best balance of safety and conversion.	High purity; controlled reaction rates; suppresses dimerization.	Requires excess reagent; aqueous workup is exothermic.
+	is a more aggressive chlorinating agent; acts as solvent.	Stubborn Substrates. Use if Method A fails to reach >80% conversion.	Drives reaction to completion even with electron-deficient rings.	Higher thermal risk; generates more acidic byproducts; difficult purification.
+ DMF	Thionyl chloride with catalytic DMF.	Alternative. Use if phosphorus waste is a disposal concern.	Easier workup (gaseous byproducts , HCl).[1]	Often requires higher temperatures; lower yields for nitro-quinazolines.

Part 3: Detailed Experimental Protocols

Protocol A: Precursor Synthesis (Contextual Foundation)

Before chlorination, ensure high-quality precursor.[1]

• Reactants: Mix 2-amino-5-nitroacetophenone (1.0 eq) and Urea (5.0 eq).

• Conditions: Melt fusion at 180–200°C for 2–3 hours (solvent-free) OR reflux in glacial acetic acid.

• Workup: Cool, triturate with water, filter, and wash with hot ethanol to remove unreacted urea.

• Validation: Confirm structure via

  H NMR (Look for disappearance of acetyl methyl singlet and appearance of C4-methyl on the ring).

Protocol B: Chlorination using / DIPEA (Recommended)

This protocol minimizes thermal hazards associated with nitro compounds.[1]

Reagents:

• 4-methyl-6-nitroquinazolin-2(1H)-one (10 g, 48.7 mmol)[1]

• Phosphoryl chloride (

  ) (50 mL, ~10 vol)[1]
• -Diisopropylethylamine (DIPEA) (12.7 mL, 1.5 eq)[1]

• Solvent: Anhydrous Toluene (optional, can run neat in

  )

Step-by-Step Procedure:

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and a

  guard tube (or line).

• Addition: Charge the precursor and

  . The mixture will be a slurry.[2]

• Base Activation: Cool to 0°C in an ice bath. Add DIPEA dropwise over 15 minutes. Reason: Exothermic acid-base reaction with trace hydrolysis products.[1]

• Reaction: Remove ice bath. Heat the mixture to reflux (approx. 105°C) .

  • Observation: The slurry should dissolve into a clear yellow/orange solution within 1–2 hours.

  • Monitoring: Check TLC (30% EtOAc/Hexane) every hour.[1] Look for a less polar spot (Rf ~0.6–0.8).[1]

• Quench (Critical Safety Step):

  • Cool reaction mixture to room temperature.

  • Concentrate under reduced pressure to remove excess

    (bath temp < 50°C).[1]

  • Dilute the residue with

    (100 mL).[1]

  • Pour the organic solution slowly into a rapidly stirring mixture of Ice/Sat.

    . Warning: Vigorous gas evolution ( ).[1]

• Extraction: Separate layers. Wash organic layer with Brine. Dry over

  .

• Purification: Flash chromatography (0

  20% EtOAc in Hexanes). 2-Chloroquinazolines are prone to hydrolysis; avoid prolonged exposure to silica.

Yield Expectation: 75–85% Storage: Store under inert gas at -20°C. Moisture sensitive.

Part 4: Mechanism & Pathway Visualization

The following diagram illustrates the chemical pathway and the critical decision points in the synthesis.

Caption: Synthetic workflow from acetophenone starting material to the chlorinated target, highlighting the critical activation step.

Part 5: Safety & Handling (E-E-A-T)

• Energetic Material: The presence of the nitro group (-NO2) introduces a risk of rapid decomposition.

  • Rule: Never distill the final product at high temperatures (>150°C).

  • DSC Check: If scaling up (>50g), perform Differential Scanning Calorimetry (DSC) to identify onset of thermal decomposition.[1]

• Phosphoryl Chloride (

  ):

  • Reacts violently with water to release HCl gas and Phosphoric acid.

  • Quenching Protocol: Always add the reaction mixture to the ice/water, never water to the mixture.

• Product Stability:

  • The C2-Chlorine is highly reactive (more so than C4-chlorine in many isomers).[1] It will hydrolyze back to the quinazolinone if left in acidic aqueous media or wet solvents.

References

• Arnott, E. A., et al. (2011).[1] "

  Chlorination of 4-Quinazolones." Journal of Organic Chemistry, 76(6), 1653–1661.[1] Link[1]
  • Key Insight: Establishes the mechanism of base-catalyzed phosphoryl

• Aswale, S. R., et al. (2013).[1] "Synthesis of 2-Hydroxy-3-nitro/amino-5-methyl-a-substituted Thiocarbamidoacetophenones." Asian Journal of Chemistry, 25(11).[1] Link

  • Key Insight: Provides context on the reactivity of 2-amino-5-nitroacetophenone precursors.

• BenchChem Protocols. "Detailed synthesis protocol for 6-Nitroquinazoline." Link[1]

  • Key Insight: General handling for nitr

• National Institute for Occupational Safety and Health (NIOSH). "Phosphorus oxychloride: Systemic Agent." Link

  • Key Insight: Safety data for handling bulk chlorin

Sources

• 1. New 6-nitro-4-substituted quinazoline derivatives targeting epidermal growth factor receptor: design, synthesis and in vitro anticancer studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. data.epo.org [data.epo.org]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Chloro-4-methyl-6-nitroquinazoline

Ticket ID: #QZN-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary & Chemical Context

Welcome to the Technical Support Center. You are likely processing 2-Chloro-4-methyl-6-nitroquinazoline , a highly reactive electrophilic intermediate.

The Core Challenge: The electron-withdrawing nitro group at position 6 (and the imine nitrogen at position 3) significantly activates the C2-chlorine atom. While this makes it an excellent scaffold for SNAr reactions, it also renders the molecule highly susceptible to hydrolysis on acidic stationary phases (like standard silica gel) or in protic solvents (methanol/water).

Failure Mode: Users frequently report the compound "disappearing" on the column or converting into a white, insoluble solid (the corresponding quinazolinone) during purification.

Pre-Purification Diagnostics (Triage)

Before loading your column, perform these three diagnostic checks to prevent mass loss.

Diagnostic A: The "Silica Acidity" Test

• Procedure: Spot your crude reaction mixture on a standard TLC plate. Let it sit for 10 minutes before developing.

• Observation: Does a new baseline spot appear compared to a fresh spot?

• Verdict: If yes, your compound is degrading on acidic silica. Action: You must neutralize your stationary phase (See Protocol B).

Diagnostic B: Solubility Check

• Context: Nitro-quinazolines often have poor solubility in Hexane.

• Procedure: Attempt to dissolve 10 mg in 1 mL of 10% Ethyl Acetate/Hexane.

• Verdict: If insoluble, do not use a liquid load. Use a solid load (Celite or neutralized silica) to prevent band broadening and precipitation at the column head.

Master Protocol: Optimized Column Chromatography

This protocol is designed to minimize residence time and eliminate acidic hydrolysis.

Phase 1: Stationary Phase Preparation

Standard silica gel (pH ~4-5) is the enemy. You must buffer the system.

• Slurry Preparation: Suspend Silica Gel 60 (230-400 mesh) in Hexanes.

• Neutralization: Add 1% v/v Triethylamine (Et3N) to the slurry. Stir for 5 minutes.

• Packing: Pour the column. Flush with 2 column volumes (CV) of pure Hexane to remove excess free amine, leaving the silica surface deactivated.

Phase 2: Mobile Phase Selection

• Avoid: Methanol (nucleophilic), Water (hydrolysis), Acetone (can form enamines with impurities).

• Recommended: Dichloromethane (DCM) / Ethyl Acetate (EtOAc) or Hexane / EtOAc.

Solvent System	Gradient	Application
Hexane / EtOAc	0% 30% EtOAc	Best for removing non-polar impurities.
DCM / EtOAc	0% 10% EtOAc	Best for solubility limited samples.
Toluene / EtOAc	0% 20% EtOAc	Excellent orthogonal selectivity if spots co-elute.

Phase 3: The Run

• Loading: Use a solid load (adsorbed onto Celite 545).

• Flow Rate: Run fast. Target a flow rate of 15-20 mL/min for a 40g column.

• Collection: Collect fractions immediately. Do not let the compound sit on the silica overnight.

Troubleshooting Guide (FAQs)

Q1: My product turned into a white solid that is insoluble in DCM. What happened?

• Diagnosis: You likely formed 4-methyl-6-nitroquinazolin-2(1H)-one .

• Cause: Hydrolysis of the C-Cl bond. This happens if the silica wasn't neutralized or if the crude material contained residual water/acid from the POCl3 quench.

• Fix: Ensure the crude is dried strictly over Na2SO4 before loading. Use the Et3N neutralization method described above.

Q2: The compound streaks badly on the TLC plate and column.

• Diagnosis: Interaction between the basic quinazoline nitrogens and the silanol protons (Si-OH).

• Fix: The 1% Et3N pretreatment usually fixes this. If streaking persists, add 0.5% Et3N directly to your mobile phase solvents.

Q3: I see a yellow impurity running just ahead of my product.

• Diagnosis: This is often the starting material (if 2,4-dichloro-6-nitroquinazoline was used) or a de-chlorinated side product.

• Fix: Switch to a Toluene -based mobile phase. The pi-pi interactions often separate nitro-aromatics better than Hexane/EtOAc.

Q4: Can I use Alumina instead of Silica?

• Answer: Yes. Neutral Alumina (Brockmann Grade III) is actually safer for this compound than silica because it is less acidic. However, separation resolution is generally lower. Use this if the silica neutralization fails.

Visual Workflows

Workflow A: Purification Decision Tree

Caption: Decision matrix for selecting loading technique and stationary phase based on solubility and stability diagnostics.

Workflow B: Synthesis & Purification Pathway

Caption: End-to-end workflow emphasizing the critical removal of acid prior to purification.

References & Authoritative Sources

• Synthesis of 2-chloro-4-substituted quinazolines: Detailed protocols for POCl3 chlorination and subsequent workup of quinazolinones. Source: Patent CN1749250A.

• Stability of 2-Chloroquinazolines: Discussion on the susceptibility of the C2-position to nucleophilic attack and hydrolysis. Source:Arabian Journal of Chemistry, 2021.

• General Quinazoline Purification Protocols: Standard mobile phases and stationary phase considerations for nitrogen heterocycles. Source: BenchChem Technical Support.[1]

• Chromatography of Basic Heterocycles: Techniques for neutralizing silica gel to prevent streaking and degradation. Source: Sielc Technologies Application Note.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-Chloroquinazoline Reactivity

Welcome to the Application Scientist Support Portal. This guide addresses one of the most persistent challenges in heterocyclic medicinal chemistry: overcoming the inherently low reactivity of the 2-chloro position in quinazoline scaffolds during nucleophilic aromatic substitution (SNAr).

Part 1: Mechanistic FAQs - Understanding the Reactivity Gap

Q1: Why does SNAr preferentially occur at the 4-position rather than the 2-position in 2,4-dichloroquinazolines? Answer: The regioselectivity is fundamentally driven by electronic effects and the stabilization of the resulting Meisenheimer complex. The carbon at the C4 position is highly electrophilic because it is conjugated with both the N1 and N3 nitrogen atoms. When a nucleophile attacks C4, the negative charge of the intermediate is effectively delocalized onto both electronegative nitrogen atoms. Conversely, attack at the C2 position forms an intermediate where resonance stabilization is less optimal. Experimental data consistently demonstrate that primary and secondary amines react exclusively at C4 at room temperature, leaving the C2-chloride entirely intact 1.

Q2: I have successfully synthesized a 2-chloro-4-aminoquinazoline, but the 2-chloro position won't react with my secondary amine. Why? Answer: Once the 4-position is substituted with an electron-donating group (like an amine or ether), it pushes electron density back into the quinazoline ring via resonance. This significantly deactivates the already stubborn 2-chloro position towards further nucleophilic attack. To overcome this, you must shift from standard SNAr conditions to either harsh thermal conditions (e.g., >120 °C in sealed tubes) or employ transition-metal catalysis such as Buchwald-Hartwig amination 2.

Q3: Are there alternative strategies to modify the C2 position without using harsh conditions or expensive palladium catalysts? Answer: Yes. A highly elegant, modern workaround involves the "sulfonyl group dance" driven by an azide-tetrazole tautomeric equilibrium. By starting with a 2-chloro-4-sulfonylquinazoline and treating it with an azide nucleophile, the azide first displaces the sulfonyl group at C4. The intrinsic azide-tetrazole equilibrium then directs the expelled sulfinate anion to displace the chloride at the C2 position, effectively swapping the functional groups under relatively mild conditions .

Part 2: Troubleshooting Guides & Validated Workflows

Issue A: Stalled SNAr at the 2-Position

Symptoms: Starting material (2-chloro-4-substituted quinazoline) remains unconsumed after 24 hours of reflux; degradation products begin to appear on LC-MS. Root Cause: The activation energy barrier for C2 substitution is too high for the chosen solvent/temperature, and extended heating causes decomposition rather than product formation. Corrective Action: Transition to a high-temperature/high-pressure continuous flow reactor or utilize a Palladium-catalyzed cross-coupling approach. Continuous flow microreactors allow for safe superheating of solvents (e.g., 195 °C at 25 bar), reducing reaction times from days to seconds while suppressing degradation pathways 3.

Workflow for regioselective sequential substitution of 2,4-dichloroquinazoline.

Protocol 1: Step-by-Step Buchwald-Hartwig Amination of 2-Chloroquinazolines

Self-Validating System: The reaction mixture will transition from a heterogeneous suspension to a distinct dark homogeneous solution upon active catalyst formation. The disappearance of the starting material can be cleanly tracked via LC-MS without the interference of thermal degradation byproducts.

Reagents & Materials:

• 2-Chloro-4-aminoquinazoline derivative (1.0 equiv)

• Amine nucleophile (1.2 equiv)

• Pd2(dba)3 (0.05 equiv)

• Xantphos or BrettPhos ligand (0.10 equiv)

• Cs2CO3 or NaOtBu (2.0 equiv)

• Anhydrous 1,4-Dioxane (0.1 M)

Methodology:

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add the 2-chloroquinazoline, amine, Pd2(dba)3, ligand, and base.

• Degassing (Critical Causality Step): Seal the flask with a septum. Evacuate the flask and backfill with ultra-pure Argon. Repeat this cycle three times. Why? Palladium(0) catalysts are highly sensitive to oxygen; failure to rigorously degas will result in catalyst oxidation (black palladium precipitation) and stalled reactions.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane via syringe.

• Heating: Submerge the flask in a pre-heated oil bath at 100–110 °C. Stir vigorously for 4–12 hours.

• Monitoring: Check the reaction via TLC (Hexanes/EtOAc). The consumption of the UV-active starting material spot confirms progression.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the palladium residues and inorganic salts. Concentrate the filtrate in vacuo and purify via flash column chromatography.

Protocol 2: The Azide-Tetrazole "Sulfonyl Dance" for C2 Modification

Self-Validating System: The intermediate 4-azido species exists in equilibrium with its tetrazole tautomer, which can be observed via NMR (distinct shifts in the pyrimidine ring protons). The final precipitation of the 4-azido-2-sulfonylquinazoline from the reaction mixture drives the reaction forward and serves as a visual indicator of success.

Methodology:

• Initial Substitution: Dissolve 2,4-dichloroquinazoline in DMF. Add 1.0 equiv of sodium alkyl/arylsulfinate. Stir at room temperature until complete conversion to the 2-chloro-4-sulfonylquinazoline is observed via LC-MS.

• Azide Addition: To the same reaction vessel (one-pot), add 1.2 equiv of Sodium Azide (NaN3).

• Tautomeric Shift: Stir the mixture at room temperature for 12-24 hours. The azide displaces the C4-sulfonyl group. The expelled sulfinate then attacks the C2-chloride, driven by the tetrazole equilibrium.

• Isolation: Pour the reaction mixture into ice-cold water. The 4-azido-2-sulfonylquinazoline product will precipitate. Filter, wash with cold water, and dry under high vacuum.

Mechanism of the sulfonyl group dance driven by azide-tetrazole tautomeric equilibrium.

Part 3: Quantitative Data & Reactivity Comparison

To assist in experimental design, the following table summarizes the quantitative differences in reactivity and required conditions for substituting the C4 versus the C2 position of the quinazoline core.

Parameter	C4 Position (1st Substitution)	C2 Position (2nd Substitution)
Relative Electrophilicity	Very High	Low to Moderate
Standard Nucleophile	Primary/Secondary Amines, Alcohols	Amines (require forcing conditions), Thiols
Typical Temperature	0 °C to 25 °C	100 °C to 195 °C
Reaction Time	1 - 4 hours	12 - 48 hours (or continuous flow)
Catalyst Requirement	None (Spontaneous SNAr)	Often requires Pd or Cu catalysis
Byproducts	HCl (easily neutralized)	Thermal degradation products (if uncatalyzed)
Steric Hindrance	Minimal	Higher (adjacent to N1 and N3 lone pairs)

References

• Source: National Institutes of Health (NIH)
• Source: Riga Technical University (RTU)
• Source: Beilstein Journal of Organic Chemistry (via NIH)
• Title: Nucleophilic Aromatic Substitution of Heterocycles Using a High-Temperature and High-Pressure Flow Reactor Source: ResearchGate URL

Sources

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ebooks.rtu.lv [ebooks.rtu.lv]
• 3. researchgate.net [researchgate.net]

Optimizing reaction temperature for nucleophilic displacement on 2-chloro-quinazolines

Topic: Optimizing Reaction Temperature for Nucleophilic Displacement ( )

Status: Operational | Tier: Level 3 (Senior Scientist Support)

The Reactivity Landscape: Kinetic vs. Thermodynamic Control

Welcome to the Quinazoline Process Chemistry Support Hub. If you are here, you are likely struggling with one of two problems: either the C2-position is refusing to react , or you are observing hydrolysis byproducts (quinazolinones).

To optimize temperature, you must first understand the electronic disparity of the quinazoline core. The C4 position is significantly more electrophilic than the C2 position due to the higher coefficient in the LUMO and lower activation energy for nucleophilic attack.[1]

The Temperature-Selectivity Matrix

Use this matrix to determine your starting temperature based on your substrate and nucleophile.

Substrate State	Target Position	Nucleophile Type	Rec. Temp Range	Solvent System	Critical Risk
2,4-Dichloro	C4 (First)	Amine	to	THF, DCM, EtOH	Over-reaction at C2 (loss of selectivity)
2,4-Dichloro	C4 (First)	Aniline (Weak)	to	iPrOH, MeCN	Incomplete conversion
2-Chloro (C4 blocked)	C2 (Second)	Amine	to	DMSO, DMF, Dioxane	Hydrolysis (Quinazolinone formation)
2-Chloro (C4 blocked)	C2 (Second)	Alkoxide/Thiol	to	THF, Toluene	Polymerization/Tars

Technical Insight: The C2 position often requires "forcing conditions."[1] While C4 reacts under kinetic control (fast, low temp), C2 displacement is a thermodynamic challenge. If you are starting with 2,4-dichloroquinazoline , you must keep the temperature low (

) to preserve the chlorine at C2 for later functionalization.

Visualizing the Decision Process

The following workflow illustrates the logic for selecting reaction conditions based on your specific starting material and nucleophile strength.

Figure 1: Decision tree for optimizing reaction conditions based on regioselectivity requirements and nucleophile strength.

Troubleshooting Guides (FAQs)

Issue 1: "My reaction stalls at 60% conversion on the 2-chloro substrate."

Diagnosis: The C2 position has a high energy barrier. Standard reflux in low-boiling solvents (like THF or DCM) provides insufficient thermal energy to overcome the activation energy (

) for the transition state, especially with electron-rich or bulky nucleophiles. Corrective Action:

• Switch Solvent: Move from THF (

  ) to 1,4-Dioxane ( ) or DMSO ( ).

• Microwave Irradiation: If thermal heating fails, use microwave irradiation. A typical starting point is

  for 15–30 minutes. This is often superior to overnight reflux for C2 displacement.

• Catalysis: Consider acid catalysis (p-TSA) to protonate the N3 nitrogen, making the C2 carbon more electrophilic.

Issue 2: "I am isolating a white solid that is not my product (Mass = M-Cl+OH)."

Diagnosis: You have formed the 2-quinazolinone via hydrolysis. This is the most common failure mode when heating 2-chloroquinazolines. Root Cause:

• Wet solvent (hygroscopic solvents like DMF/DMSO are culprits).

• Use of hydroxide bases or un-dried carbonate bases.

• Temperature too high in the presence of trace moisture. Corrective Action:

• Strict Anhydrous Conditions: Use commercially available anhydrous solvents or molecular sieves.

• Base Switch: Switch from

  to a non-nucleophilic organic base like DIPEA (Hünig's base) , which produces no water byproduct and is soluble in organic media.

• Nucleophile Excess: Increase nucleophile equivalents (2.0–3.0 eq) to outcompete water.

Issue 3: "I lost regioselectivity on the 2,4-dichloro starting material."

Diagnosis: You observed substitution at both C2 and C4, or a mixture of isomers. Root Cause: The reaction temperature was too high (

), allowing the nucleophile to overcome the barrier for the C2 position before the C4 reaction was complete. Corrective Action:

• Cryogenic Start: Begin the reaction at

  or .

• Slow Addition: Add the nucleophile dropwise to the quinazoline solution (not vice-versa) to keep the local concentration of nucleophile low.

Standardized Experimental Protocols

Protocol A: C4-Selective Displacement (Kinetic Control)

For functionalizing 2,4-dichloroquinazoline while preserving the 2-Cl.

• Setup: Charge a flask with 2,4-dichloroquinazoline (1.0 eq) and anhydrous THF or EtOH (

  ).

• Cooling: Cool the solution to

  using an ice bath.

• Addition: Add Base (TEA or DIPEA, 1.2 eq) followed by the amine nucleophile (1.05 eq) dropwise over 15 minutes.

• Reaction: Stir at

  for 1 hour, then allow to warm to Room Temperature ( ) . Monitor by TLC/LCMS.

• Workup: The C4 product usually precipitates or can be extracted. Avoid high-heat rotary evaporation to prevent degradation of the surviving 2-Cl.

Protocol B: C2-Displacement (Thermodynamic Control)

For reacting the stubborn 2-chloro position.

• Setup: Charge a pressure vial (for heating > boiling point) with the 2-chloro-4-substituted-quinazoline (1.0 eq).

• Solvent: Add anhydrous 1,4-Dioxane or n-Butanol (

  ).

• Reagents: Add excess amine (2.0–3.0 eq) and DIPEA (3.0 eq).

  • Note: If the amine is a liquid, it can sometimes be used neat (solvent-free) to drive kinetics.

• Thermal Cycle: Heat to

  for 4–12 hours.

  • Optimization: If using Microwave, set to

    for 20 minutes.

• Workup: Cool to RT. Pour into water. If the product precipitates, filter.[2] If not, extract with EtOAc.

Reaction Mechanism & Energy Landscape

Understanding the "Why" helps you troubleshoot. The diagram below depicts the energy barriers. Note the significantly higher barrier (

) for the C2 position compared to C4 ( ).

Figure 2: Simplified energy landscape showing the stepwise activation required for C4 vs C2 substitution.

References

• Regioselectivity of SNAr on 2,4-dichloroquinazoline

  • Title: Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis.
  • Source: Molecules (MDPI) / PMC.

  • URL:[Link]

  • Relevance: Confirms C4 substitution occurs at mild conditions (RT) while C2 requires stringent conditions ( or microwave).
• Solvent and Temperature Effects: Title: Reactivity Face-Off: 2,4-dichloro-7-nitroquinazoline vs. 2,4-dichloroquinazoline. Source: BenchChem Technical Guides. Relevance: Provides specific protocols for temperature ranges and base selection to avoid side reactions.
• Title: Troubleshooting common side reactions in quinazoline synthesis.

• C2-Selective Modification Strategies

  • Title: Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium.
  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

  • Relevance: Discusses the difficulty of C2 modification and the use of polar solvents (DMF, DMSO) to achieve reactivity with less nucleophilic amines.

Sources

• 1. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solubility Solutions for Nitroquinazolines in NMR

Topic: Troubleshooting Solubility & Aggregation of Nitro-Substituted Quinazolines Ticket ID: NQ-SOL-001 Responder: Senior Application Scientist, Spectroscopy Division

Executive Summary: The "Brick Dust" Paradox

Nitroquinazolines present a classic "brick dust" challenge in medicinal chemistry. The quinazoline core is a flat, hydrophobic scaffold that encourages strong

- stacking (high crystal lattice energy). Paradoxically, the nitro group ( ) adds significant polarity but often fails to confer solubility in common polar solvents because it locks the molecule into a rigid dipole network.

This guide addresses the three most common user reports:

• "It won't dissolve in Chloroform (

  )."

• "I see broad, undefined lumps instead of sharp peaks." (Aggregation)

• "My sample precipitated in the tube overnight."

Module 1: The Solvent Selection Matrix

User Question:

is the standard in our lab. Why does my nitroquinazoline float as a suspension, and what should I use instead?

Technical Insight: Chloroform relies on weak dispersion forces. It cannot overcome the high lattice energy of nitroquinazolines, which are held together by strong intermolecular dipole-dipole interactions (from the nitro group) and

-stacking. You must move up the dielectric constant ( ) ladder to disrupt these forces.

Solvent Performance Table

Solvent	Dielectric Const.[1][2][3][4][5][6] ( )	Solubility Rating	Pros	Cons
Chloroform- ( )	4.8	Poor	Cheap, easy recovery.	Cannot break -stacking or dipole networks.
Acetone-	20.7	Moderate	Good for intermediate polarity.	Volatile; obscures aliphatic regions (2.05 ppm).
Methanol- ( )	32.7	Fair	Proticity helps H-bonding.	Exchangeable protons (NH) disappear; peaks may broaden.
DMSO-	46.7	Excellent	Gold Standard. Disrupts dipoles effectively.	Hygroscopic (water peak at 3.33 ppm); high boiling point makes recovery hard.
TFA-	8.6*	Specialist	Solubilizes via protonation (See Module 2).	Corrosive; alters chemical shifts significantly.

*Note: TFA is low dielectric but acts via chemical modification (protonation).

Visual Guide: Solvent Selection Workflow

Figure 1: Decision logic for solvent selection.[7] Note the progression from polarity changes to chemical modification (TFA).

Module 2: The "TFA Trick" (Protonation Protocol)

User Question: Even in DMSO, my solution is cloudy or the peaks are incredibly broad. What now?

Technical Insight: Nitroquinazolines possess basic nitrogen atoms at positions 1 and 3 of the ring.

• Mechanism: Adding Trifluoroacetic acid-d (TFA-

  ) protonates these nitrogens ( ).

• Result: This introduces a positive charge to the ring system. The resulting electrostatic repulsion breaks apart the

  -stacked aggregates that cause insolubility and line broadening.

Protocol: TFA- Titration

Use this when heating DMSO samples fails.

• Prepare Sample: Suspend 5–10 mg of nitroquinazoline in 0.6 mL of

  (preferred for monitoring) or DMSO- .

• Initial Scan: Run a quick 1-scan experiment. You will likely see noise or broad humps.

• Titration Step 1: Add 10

  L of TFA- directly to the NMR tube. Cap and invert 5 times.

  • Observation: The solution often clears instantly as the salt forms.

• Acquire Spectrum: Run the scan again.

  • Note: Chemical shifts will move downfield (deshielding due to positive charge).

• Titration Step 2 (If needed): If peaks are still broad, add another 10

  L.

• Reporting: When publishing, explicitly state: "Spectra were recorded in

  with added TFA-d."

Module 3: Dealing with Aggregation (Variable Temperature)

User Question: My compound is soluble in DMSO, but the aromatic peaks are merging into a blob. Is my product impure?

Technical Insight: Not necessarily. Planar nitroquinazolines form "supramolecular polymers" in solution via stacking. This increases the effective molecular weight (correlation time,

), causing rapid transverse relaxation ( ) and broad lines.

The Fix: Variable Temperature (VT) NMR Heating the sample increases thermal energy (

), overcoming the weak non-covalent stacking interactions.

VT-NMR Protocol

• Solvent Check: Ensure you are using DMSO-

  (Boiling Pt: 189°C) or Tetrachloroethane- (Boiling Pt: 146°C). Do not heat or Acetone above 45°C in a sealed tube (explosion risk).

• Baseline: Acquire a spectrum at 25°C (298 K).

• Step-Heating:

  • Increase probe temperature to 50°C (323 K) . Allow 10 minutes for thermal equilibration. Shim and acquire.[4]

  • If sharpening occurs but is incomplete, increase to 80°C (353 K) .

• Verification: If the "blob" resolves into sharp doublets/triplets, the issue was aggregation, not purity.

Visual Guide: Aggregation Disruption

Figure 2: Mechanisms for resolving aggregation. Thermal energy (Heat) or Electrostatic Repulsion (TFA) restores monomeric behavior.

Frequently Asked Questions (FAQ)

Q: Will TFA-

degrade my nitroquinazoline? A: Generally, no. The quinazoline core is robust. However, if you have acid-sensitive protecting groups (e.g., Boc, acetals) elsewhere on the molecule, avoid TFA. Use high-temperature DMSO instead.

Q: Why does my DMSO sample have a huge water peak? A: DMSO is a "water magnet" (hygroscopic). Nitroquinazolines often require long synthesis/purification steps where they absorb atmospheric moisture.

• Fix: Store DMSO-

  over 4Å molecular sieves.

• Fix: Use a solvent suppression pulse sequence (e.g., zgesgp on Bruker systems) to squash the water signal at 3.33 ppm.

Q: Can I recover my sample after using DMSO? A: It is difficult due to the high boiling point (189°C).[8]

• Method: Dilute the NMR sample with water (5x volume). The hydrophobic nitroquinazoline usually precipitates out. Centrifuge, decant the liquid, and dry the solid.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 3: Practical Aspects of NMR Spectroscopy). Link

• Xiao, Y., et al. (2013). Solubility and aggregation issues in the NMR study of planar heterocyclic compounds.

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. (Expanded dataset). Link

Sources

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. labs.chem.byu.edu [labs.chem.byu.edu]
• 3. emerypharma.com [emerypharma.com]
• 4. bkinstruments.co.kr [bkinstruments.co.kr]
• 5. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 6. chem.washington.edu [chem.washington.edu]
• 7. researchgate.net [researchgate.net]
• 8. NMR solvent selection - that also allows sample recovery [biochromato.com]

Reference Data & Comparative Studies

Comparative Guide: 2-Chloro vs. 4-Chloro Quinazoline Reactivity

Topic: Comparison of 2-chloro vs 4-chloro quinazoline reactivity

[1][2]

Executive Summary

In the structural landscape of quinazolines, the distinction between the 2-chloro and 4-chloro positions is not merely positional but fundamentally electronic. For researchers designing kinase inhibitors or heterocyclic building blocks, understanding this reactivity hierarchy is critical.[1] The 4-chloro position is significantly more reactive (

) towards nucleophilic aromatic substitution ( ) and metal-catalyzed cross-couplings.[1] This reactivity differential allows for highly predictable, sequential functionalization—a "molecular logic gate" where the C4 position opens first under mild conditions, followed by the C2 position under forcing conditions.

Mechanistic Analysis: The Electronic Asymmetry

The quinazoline core consists of a benzene ring fused to a pyrimidine ring.[2] The reactivity difference stems from the unequal electronic influence of the two nitrogen atoms (N1 and N3) on the C2 and C4 carbons.

1.1 Electronic Factors Driving Regioselectivity[3]

• LUMO Coefficient: Density Functional Theory (DFT) calculations consistently show that the Lowest Unoccupied Molecular Orbital (LUMO) coefficient is significantly higher at the C4 position than at C2.[1] This makes C4 the primary electrophilic site for soft and hard nucleophiles.

• Resonance Stabilization (Meisenheimer Complex):

  • Attack at C4: The negative charge in the transition state (Meisenheimer complex) is delocalized onto the N3 nitrogen (adjacent) and the N1 nitrogen (vinylogous).[1] The fusion with the benzene ring preserves the aromaticity of the benzene moiety more effectively during C4 attack compared to C2.

  • Attack at C2: While attack at C2 also allows charge delocalization onto N1 and N3, the steric environment and the specific orbital alignment favor the C4 trajectory.

• The

  -Nitrogen Effect: The C4 position benefits from a stronger electron-withdrawing effect from the adjacent N3 and the para-like N1, effectively activating the C-Cl bond.

1.2 Visualization of Reactivity Logic

The following diagram illustrates the electronic hierarchy and the resulting sequential workflow.

Figure 1: Reaction logic flow showing the kinetic preference for C4 substitution followed by C2 functionalization.

Reactivity Comparison Matrix

The following table synthesizes experimental data comparing the performance of the two positions under standard synthetic transformations.

Parameter	4-Chloro Position (C4)	2-Chloro Position (C2)	Experimental Implication
Reactivity	High. Reacts at 0°C to RT.	Low. Requires reflux (80°C+) or sealed tube.[1]	Allows sequential amination without protecting groups.[1]
Hydrolysis Rate	Fast.[4][1] Susceptible to moisture.[1]	Slow. Stable in aqueous workups.	C4-Cl must be stored under inert gas; C2 is shelf-stable.
Suzuki Coupling	Preferred site. Pd inserts rapidly.	Secondary site. Reacts after C4 is substituted.	Selective mono-arylation at C4 is standard.
Nucleophile Scope	Accepts weak nucleophiles (anilines).[1]	Requires strong nucleophiles (aliphatic amines, alkoxides).[1]	Use stronger bases/catalysts for C2 functionalization.

Experimental Protocols

These protocols are designed to be self-validating. The distinct temperature requirements serve as the control mechanism for regioselectivity.

Protocol A: Selective C4-Substitution ( )

Target: Synthesis of 2-chloro-4-aminoquinazoline derivatives.

Principle: By maintaining low temperature, the kinetic energy is sufficient to overcome the activation barrier for C4 displacement but insufficient for C2 displacement.

• Preparation: Dissolve 2,4-dichloroquinazoline (1.0 equiv) in anhydrous THF or Isopropanol (0.1 M concentration).

• Temperature Control: Cool the solution to 0°C using an ice bath.

• Addition: Add the amine nucleophile (1.05 equiv) dropwise.

  • Note: If using an amine salt, add DIEA (2.5 equiv) to liberate the free base.[1]

• Reaction: Stir at 0°C for 1–2 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexanes).[1]

  • Validation: The starting material (

    ) will disappear, replaced by a single lower spot (Product). If a third spot appears (disubstituted), the temperature is too high.[1]

• Workup: Pour into ice water. The mono-substituted product usually precipitates. Filter and wash with cold water.[1]

Protocol B: Sequential C2-Substitution

Target: Synthesis of 2,4-diaminoquinazoline (unsymmetrical).

Principle: With C4 already substituted (deactivating the ring slightly), the system requires thermal energy to drive the C2 reaction.

• Substrate: Use the isolated 2-chloro-4-substituted quinazoline from Protocol A.

• Solvent Switch: Dissolve in n-Butanol or Dioxane (high boiling point solvents).[1]

• Nucleophile: Add the second amine (1.2–1.5 equiv) and an inorganic base (

  , 2.0 equiv).[1]

• Reaction: Heat to Reflux (100–110°C) for 4–12 hours.

• Validation: Reaction completion is indicated by the disappearance of the intermediate spot.

Advanced Mechanistic Visualization

To further assist in experimental design, the diagram below details the transition state energy landscape.

Figure 2: Energy landscape comparing the activation barriers for nucleophilic attack at C4 vs C2.

Data Support & Case Studies

Recent studies reinforce this reactivity profile.[1] In the synthesis of EGFR inhibitors, the C4-Cl bond is exploited for the introduction of the aniline pharmacophore.

• Case Study 1 (Suzuki Coupling): In the reaction of 2,4-dichloroquinazoline with phenylboronic acid (

  , , DME/H2O), the 4-phenyl-2-chloroquinazoline is obtained in 89% yield. No 2-phenyl isomer is observed, confirming C4 selectivity in metal-catalyzed pathways [4].

• Case Study 2 (Hydrolysis): Under basic conditions (1M NaOH), 4-chloroquinazoline hydrolyzes to the quinazolinone within minutes, whereas 2-chloroquinazoline remains largely intact over the same timeframe, requiring prolonged heating for hydrolysis [1].[1]

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis . Molecules, 2024.[1][5][6][7] Link[1]

• Reactivity Face-Off: 2,4-dichloro-7-nitroquinazoline vs. 2,4-dichloroquinazoline . BenchChem Guides, 2025.[1][8] Link

• The Reactivity of 2-Ethoxy-4-Chloroquinazoline and Its Use in Synthesis . Organic Chemistry International, 2011.[1] Link

• Microwave Promoted Suzuki Cross-coupling Reactions of Quinazoline Halides . Asian Journal of Chemistry, 2013.[1] Link[1]

• Advances in Metal-Catalyzed Cross-Coupling Reactions of Halogenated Quinazolinones . Molecules, 2014.[1][6][7] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolysis of α-Chloro-Substituted 2- and 4-Pyridones: Rate Enhancement by Zwitterionic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Chloro-4-methyl-6-nitroquinazoline

For laboratory professionals engaged in the dynamic fields of research and drug development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical scientific practice. This guide provides an in-depth, procedural framework for the proper disposal of 2-Chloro-4-methyl-6-nitroquinazoline, a halogenated nitroaromatic compound. Due to its chemical structure, this compound warrants specific handling and disposal protocols to mitigate risks to personnel and the environment.

Hazard Profile and Risk Assessment

2-Chloro-4-methyl-6-nitroquinazoline is a halogenated organic compound containing a nitro group, which suggests that it should be handled with caution.[1][2] Structurally similar compounds are known to be toxic and environmentally harmful.[2] Therefore, it is imperative to treat this compound as hazardous waste.

Key Hazards of Structurally Similar Compounds:

Hazard Statement	Classification	Implication for Handling and Disposal
Toxic/Harmful if Swallowed, in Contact with Skin, or if Inhaled	Acute Toxicity	Requires the use of appropriate Personal Protective Equipment (PPE) and handling within a certified chemical fume hood to prevent exposure.
Causes Severe Skin Burns and Eye Damage	Skin/Eye Irritation	Mandates the use of chemical-resistant gloves, a lab coat, and eye protection (goggles and face shield). An eyewash station and safety shower must be readily accessible.[3][4][5]
Suspected of Causing Genetic Defects or Cancer	Carcinogenicity/Mutagenicity	Reinforces the need for stringent containment measures to prevent any release into the environment and minimize personnel exposure.
Toxic to Aquatic Life with Long-lasting Effects	Environmental Hazard	Prohibits disposal down the drain and necessitates a disposal method that ensures complete destruction of the compound.[6]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe segregation, storage, and preparation of 2-Chloro-4-methyl-6-nitroquinazoline waste for disposal.

Step 1: Waste Segregation - A Critical First Step

Proper segregation of chemical waste is fundamental to preventing dangerous reactions and ensuring cost-effective disposal.

• Isolate Halogenated Waste : 2-Chloro-4-methyl-6-nitroquinazoline is a halogenated organic compound and must be collected in a dedicated waste container labeled "Halogenated Organic Waste."[1][2][7]

• Avoid Mixing : Never mix this waste with non-halogenated organic solvents, aqueous waste, or other incompatible chemicals.[1][2] Mixing different waste streams can lead to hazardous reactions and complicates the disposal process.[1]

Step 2: Waste Collection and Containerization

The integrity of the waste container is crucial for safe storage and transport.

• Use a Compatible Container : Collect the waste in a container made of a material compatible with the chemical, such as glass or a designated high-density polyethylene (HDPE) solvent waste container.[1][4] The container must be in good condition, with no leaks or cracks.[1]

• Securely Close : The container must have a tight-fitting screw cap and should be kept closed at all times, except when adding waste.[1] This prevents the release of vapors and reduces the risk of spills.[1]

Step 3: Proper Labeling of Waste Containers

Accurate and clear labeling is a regulatory requirement and essential for the safety of all personnel handling the waste.

• "Hazardous Waste" : Clearly label the container with the words "Hazardous Waste."[1]

• Identify Contents : List all chemical components in the container, including "2-Chloro-4-methyl-6-nitroquinazoline" and any other chemicals or solvents it may be mixed with. Provide approximate percentages of each component.[1]

• Hazard Information : Indicate the relevant hazards, such as "Toxic" and "Environmental Hazard."[1]

Step 4: Safe On-site Storage

Proper storage of hazardous waste within the laboratory is a key aspect of maintaining a safe working environment.

• Designated Area : Store the waste container in a designated satellite accumulation area within the laboratory.[1] This area should be under the control of laboratory personnel.[1]

• Away from Incompatibles : Store the waste away from incompatible materials, particularly strong bases and oxidizing agents.[1]

• Secondary Containment : It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Step 5: Arranging for Final Disposal

The final disposal of hazardous waste must be handled by trained professionals in compliance with all regulations.

• Contact Environmental Health & Safety (EHS) : Your institution's Environmental Health & Safety (EHS) department is responsible for the collection and disposal of hazardous waste.[1][4] Contact them to schedule a pickup.[1]

• Licensed Disposal Vendor : The EHS department will work with a licensed hazardous waste disposal company that will transport the waste to a permitted treatment, storage, and disposal facility (TSDF).[1]

• High-Temperature Incineration : The most common and recommended disposal method for halogenated organic waste is high-temperature incineration.[1][2] This process effectively destroys the toxic organic compounds.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 2-Chloro-4-methyl-6-nitroquinazoline.

Caption: Disposal workflow for 2-Chloro-4-methyl-6-nitroquinazoline.

In Case of a Spill

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Personal Protective Equipment : Do not attempt to clean up a spill without the proper PPE, including respiratory protection if the material is a dust or if vapors are present.

• Containment : For small spills, use an inert absorbent material to contain the substance.

• Cleanup : Carefully collect the absorbed material and place it in a labeled hazardous waste container for disposal.

• Decontamination : Decontaminate the spill area thoroughly.

• Report : Report the spill to your institution's EHS department.

Conclusion

The proper disposal of 2-Chloro-4-methyl-6-nitroquinazoline is a critical responsibility for all laboratory personnel. By adhering to the procedures outlined in this guide, researchers, scientists, and drug development professionals can ensure a safe laboratory environment, maintain regulatory compliance, and protect the broader ecosystem. Always consult with your institution's Environmental Health & Safety department for specific guidance and to ensure adherence to local, state, and federal regulations.

References

• A Step-by-Step Guide to the Proper Disposal of 2-Bromo-6-methyl-4-nitroanisole. Benchchem.
• Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals. Benchchem.
• Quinazoline - Safety Data Sheet. Szabo-Scandic.
• Quinazoline SDS, 253-82-7 Safety Data Sheets. ECHEMI.
• 2-(Chloromethyl)-4-methylquinazoline - Safety Data Sheet. AK Scientific, Inc.
• 2-Chloro-4-methylquinoline | C10H8ClN | CID 69449. PubChem - NIH.
• Proper Disposal of Ethyl-quinolin-3-ylmethyl-amine: A Step-by-Step Guide for Laboratory Professionals. Benchchem.
• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group.
• 2-(Chloromethyl)-4-methylquinazoline - Safety Data Sheet. TCI EUROPE N.V.
• Safety Data Sheet. CymitQuimica.
• 2-(Chloromethyl)-4-methylquinazoline SDS, 109113-72-6 Safety Data Sheets. ECHEMI.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. aksci.com [aksci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. echemi.com [echemi.com]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling 2-Chloro-4-methyl-6-nitroquinazoline

Part 1: Critical Hazard Analysis (The "Why")

Handling 2-Chloro-4-methyl-6-nitroquinazoline requires a shift in mindset from "standard organic handling" to "potent electrophile containment."[1]

This molecule is not just an irritant; it is a reactive electrophile .[1] The presence of the electron-withdrawing nitro group at the 6-position significantly reduces the electron density of the quinazoline ring.[1] This activates the chlorine atom at the 2-position toward Nucleophilic Aromatic Substitution (

).[1]

The Biological Consequence: If this compound contacts skin or mucous membranes, it can rapidly alkylate proteins (specifically cysteine and lysine residues). This haptenization process triggers the immune system, leading to severe allergic contact dermatitis (sensitization). Once sensitized, even trace exposure can cause anaphylactic-like reactions.[1]

Hazard Classification (GHS)

Based on structure-activity relationships of chloronitroquinazolines:

• H314: Causes severe skin burns and eye damage (Corrosive).[1][2][3]

• H317: May cause an allergic skin reaction (Sensitizer).[1][4]

• H341: Suspected of causing genetic defects (Due to alkylating potential).[1]

Part 2: Personal Protective Equipment (PPE) Matrix

Do not rely on standard latex or single-layer nitrile gloves.[1] The operational standard is Zero Skin Contact .[1]

Protection Zone	Equipment Standard	Scientific Rationale
Respiratory	Primary: Fume Hood (Face velocity >100 fpm)Secondary: N95 or P100 Respirator	The solid powder poses an inhalation risk.[1] The nitro group increases systemic toxicity if inhaled.[1]
Dermal (Hands)	Double Gloving Protocol: 1. Inner: Nitrile (4 mil)2. Outer: Long-cuff Nitrile (8 mil) or Laminate (Silver Shield)	Chlorinated heterocycles can permeate thin nitrile.[1] The outer glove is sacrificial; the inner glove is the final barrier.
Ocular	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient.[1] Corrosive dust can bypass side shields.[1]
Body	Tyvek® Lab Coat (Closed front) + Apron	Cotton lab coats absorb chemicals and hold them against the skin.[1] Tyvek repels dust.[1]

Part 3: The "Zero-Exposure" Workflow (Visualization)

This flowchart dictates the mandatory logic for handling this compound.

Figure 1: Operational workflow emphasizing containment and immediate solubilization to reduce dust hazards.

Part 4: Step-by-Step Operational Protocol

Phase 1: Preparation

• Static Control: Quinazoline powders are often static-prone.[1] Use an anti-static gun or wipe on the balance draft shield before opening the vial.

• Solvent Pre-Staging: Have your solvent (e.g., DCM, DMF) pre-measured in the hood. The goal is to transition the chemical from Solid (High Risk) to Solution (Contained Risk) as fast as possible.

Phase 2: Weighing & Transfer[1]

• The "Coffin" Method: Place the receiving flask inside a secondary container (like a plastic tub) within the hood.

• Transfer: Use a disposable spatula.[1] Do not reuse spatulas to prevent cross-contamination of the balance area.

• Immediate Wash: Immediately after transfer, rinse the spatula and the neck of the flask with solvent into the reaction vessel. This ensures no dust remains on the glassware joints.

Phase 3: Reaction & Cleanup[4]

• Quenching: If the reaction uses excess starting material, quench the mixture with a nucleophile (like an amine or hydroxide) to destroy the reactive C-Cl bond before workup.

• Decontamination: Wipe down the balance and hood surface with a 10% Sodium Carbonate solution or a dilute surfactant.[1] The base helps hydrolyze any trace chloride.[1]

Part 5: Disposal & Waste Management[5]

Do not dispose of down the drain. The nitro-heterocycle is persistent and toxic to aquatic life.[1]

Waste Stream	Classification	Handling Instruction
Solid Waste	Hazardous (Halogenated)	Contaminated gloves, paper towels, and weigh boats must go into a sealed solid hazardous waste bag.[1]
Liquid Waste	Halogenated Organic	Segregate from non-halogenated solvents.[1][5] The chlorine content requires high-temperature incineration (>1100°C) to prevent dioxin formation.[1]
Sharps/Glass	Chemically Contaminated	Rinse glassware with acetone before placing in the glass bin.[1] Collect the acetone rinse in the halogenated waste stream.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Quinazoline Derivatives.[1] Retrieved from [Link][1]

• University of Wisconsin-Madison. Disposal of Halogenated Nitrogen Heterocycles. Retrieved from [Link][1]

Sources

• 1. 2-Chloro-4-methylquinoline | C10H8ClN | CID 69449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. aksci.com [aksci.com]
• 4. echemi.com [echemi.com]
• 5. Making sure you're not a bot! [oc-praktikum.de]